Cas no 1251624-45-9 (6-[(3-methoxyphenyl)methyl]-3-pyridin-2-yl-4H-[1,2]thiazolo[4,5-d]pyrimidine-5,7-dione)

• Product Name: 6-[(3-methoxyphenyl)methyl]-3-pyridin-2-yl-4H-[1,2]thiazolo[4,5-d]pyrimidine-5,7-dione
• CAS No: 1251624-45-9
• MF: C₁₈H₁₄N₄O₃S
• MW: 366.393762111664
• CID: 5823990
• PubChem ID: 49666785
• Update Time: 2025-05-20

6-[(3-methoxyphenyl)methyl]-3-pyridin-2-yl-4H-[1,2]thiazolo[4,5-d]pyrimidine-5,7-dione Chemical and Physical Properties

Names and Identifiers

• 6-[(3-methoxyphenyl)methyl]-3-pyridin-2-yl-4H-[1,2]thiazolo[4,5-d]pyrimidine-5,7-dione
• F3406-9165
• 6-(3-methoxybenzyl)-3-(pyridin-2-yl)isothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione
• VU0625414-1
• 1251624-45-9
• 6-(3-methoxybenzyl)-3-(2-pyridyl)isothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione
• AKOS021835071

• Inchi： 1S/C18H14N4O3S/c1-25-12-6-4-5-11(9-12)10-22-17(23)16-15(20-18(22)24)14(21-26-16)13-7-2-3-8-19-13/h2-9H,10H2,1H3,(H,20,24)
• InChI Key： OKAVZHRKWAIFOQ-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=CC(OC)=C2)C(=O)C2SN=C(C3=NC=CC=C3)C=2N1

Computed Properties

• Exact Mass: 366.07866149g/mol
• Monoisotopic Mass: 366.07866149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 6-[(3-methoxyphenyl)methyl]-3-pyridin-2-yl-4H-[1,2]thiazolo[4,5-d]pyrimidine-5,7-dione

Comprehensive Guide to 6-[(3-methoxyphenyl)methyl]-3-pyridin-2-yl-4H-[1,2]thiazolo[4,5-d]pyrimidine-5,7-dione (CAS No. 1251624-45-9)

The compound 6-[(3-methoxyphenyl)methyl]-3-pyridin-2-yl-4H-[1,2]thiazolo[4,5-d]pyrimidine-5,7-dione (CAS No. 1251624-45-9) is a heterocyclic organic molecule with a complex structure that has garnered significant interest in pharmaceutical and biochemical research. This compound belongs to the class of thiazolo[4,5-d]pyrimidine derivatives, which are known for their diverse biological activities. Researchers and industry professionals are increasingly exploring its potential applications, particularly in drug discovery and development.

One of the key features of 6-[(3-methoxyphenyl)methyl]-3-pyridin-2-yl-4H-[1,2]thiazolo[4,5-d]pyrimidine-5,7-dione is its unique molecular architecture, which combines a thiazolo[4,5-d]pyrimidine core with a 3-methoxyphenylmethyl and a pyridin-2-yl substituent. This structural complexity contributes to its potential as a scaffold for designing novel therapeutic agents. The presence of multiple heteroatoms and functional groups enhances its ability to interact with biological targets, making it a promising candidate for further study.

In recent years, the demand for thiazolo[4,5-d]pyrimidine derivatives has surged due to their relevance in addressing modern healthcare challenges. For instance, researchers are investigating the role of such compounds in modulating enzyme activity and receptor binding, which could lead to breakthroughs in treating chronic diseases. The compound 6-[(3-methoxyphenyl)methyl]-3-pyridin-2-yl-4H-[1,2]thiazolo[4,5-d]pyrimidine-5,7-dione is no exception, with studies highlighting its potential in targeted therapies.

The synthesis of 6-[(3-methoxyphenyl)methyl]-3-pyridin-2-yl-4H-[1,2]thiazolo[4,5-d]pyrimidine-5,7-dione involves multi-step organic reactions, often requiring precise control of reaction conditions to achieve high yields and purity. Chemists employ advanced techniques such as microwave-assisted synthesis and catalytic methods to optimize the production process. These innovations are critical for scaling up the compound for commercial and research purposes.

From a commercial perspective, the market for specialty chemicals like 6-[(3-methoxyphenyl)methyl]-3-pyridin-2-yl-4H-[1,2]thiazolo[4,5-d]pyrimidine-5,7-dione is expanding rapidly. Pharmaceutical companies and research institutions are actively sourcing high-quality batches of this compound to support their R&D efforts. Suppliers are responding by improving purity standards and offering customized solutions to meet diverse application needs.

Another area of interest is the environmental and safety profile of 6-[(3-methoxyphenyl)methyl]-3-pyridin-2-yl-4H-[1,2]thiazolo[4,5-d]pyrimidine-5,7-dione. Regulatory agencies and industry stakeholders are increasingly focused on sustainable chemistry practices, prompting manufacturers to adopt greener synthesis routes. This aligns with the global push toward reducing the environmental footprint of chemical production.

Looking ahead, the future of 6-[(3-methoxyphenyl)methyl]-3-pyridin-2-yl-4H-[1,2]thiazolo[4,5-d]pyrimidine-5,7-dione appears promising. As scientific understanding of its mechanisms deepens, new applications may emerge in fields such as precision medicine and biomaterials. Collaborative efforts between academia and industry will be essential to unlock its full potential and address unmet medical needs.

For researchers and professionals seeking detailed information about 6-[(3-methoxyphenyl)methyl]-3-pyridin-2-yl-4H-[1,2]thiazolo[4,5-d]pyrimidine-5,7-dione, it is crucial to consult reliable sources and stay updated on the latest advancements. The compound's versatility and growing relevance make it a subject of ongoing exploration, with exciting developments expected in the coming years.